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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the chemistry, applications, and
detailed experimental protocols for the diazotization and coupling reactions of 2-Amino-5-
nitrophenol. This versatile intermediate is a cornerstone in the synthesis of various azo dyes
and serves as a valuable building block in the development of pharmacologically active
molecules.

Introduction

2-Amino-5-nitrophenol is an aromatic compound featuring an amino, a hydroxyl, and a nitro
group attached to a benzene ring. This unique substitution pattern makes it a highly reactive
and versatile precursor in organic synthesis. Its primary application lies in the formation of azo
dyes, where the amino group is transformed into a diazonium salt, which then acts as an
electrophile in an azo coupling reaction with an electron-rich aromatic compound.[1] The
resulting azo compounds have found widespread use as colorants in various industries,
including textiles, inks, and plastics.[2] Notably, 2-Amino-5-nitrophenol is a key intermediate
in the manufacture of C.l. Solvent Red 8.[3][4]

Beyond its role in dye chemistry, 2-Amino-5-nitrophenol and its derivatives are of growing
interest in medicinal chemistry and drug development. The structural motif is present in various
compounds with potential biological activities, and it serves as a starting material for the
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synthesis of more complex molecules with therapeutic potential, such as nimesulide
derivatives.[5]

Chemical Properties and Reactions

The key reactions involving 2-Amino-5-nitrophenol are diazotization and azo coupling.

Diazotization: The primary aromatic amine group of 2-Amino-5-nitrophenol is converted into a
diazonium salt by treatment with nitrous acid (HNO2), typically generated in situ from sodium
nitrite (NaNO:z) and a strong mineral acid like hydrochloric acid (HCI). This reaction is carried
out at low temperatures (0-5 °C) to ensure the stability of the highly reactive diazonium salt.[6]

Azo Coupling: The resulting diazonium salt is a weak electrophile and readily reacts with
electron-rich aromatic compounds (coupling components) such as phenols, naphthols, and
aromatic amines. This electrophilic aromatic substitution reaction, known as azo coupling,
results in the formation of a stable azo compound, characterized by the -N=N- functional group
which acts as a chromophore, imparting color to the molecule.[6][7] The position of coupling on
the aromatic ring of the coupling component is typically para to the activating group, unless that
position is blocked.[7]

Applications
Synthesis of Azo Dyes and Pigments

The most significant industrial application of 2-Amino-5-nitrophenol is in the synthesis of azo

dyes. A prominent example is the production of C.l. Solvent Red 8, a brilliant red dye with good
solubility in organic solvents and compatibility with various resins.[3][4] This dye is extensively

used for coloring wood stains, printing inks, plastics, and leather finishes.[4][8]

Intermediate in Drug Development

2-Amino-5-nitrophenol serves as a versatile starting material for the synthesis of various
heterocyclic compounds and other complex organic molecules with potential pharmacological
activity. For instance, it is a precursor in the synthesis of certain nimesulide derivatives, which
have been investigated for their anticancer properties.[5] The presence of multiple functional
groups allows for a wide range of chemical modifications to generate libraries of compounds for
drug discovery screening.
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Experimental Protocols
Protocol 1: Synthesis of C.l. Solvent Red 8

This protocol describes the synthesis of C.l. Solvent Red 8 through the diazotization of 2-
Amino-5-nitrophenol and subsequent coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.

Part A: Diazotization of 2-Amino-5-nitrophenol

Materials:

2-Amino-5-nitrophenol

Concentrated Hydrochloric Acid (HCI)

Sodium Nitrite (NaNO32)

Distilled Water

e ICce

Procedure:

In a 250 mL beaker, create a fine suspension of 2-Amino-5-nitrophenol (0.01 mol, 1.54 g)
in a mixture of concentrated hydrochloric acid (5 mL) and water (20 mL).

e Cool the suspension to 0-5 °C in an ice-salt bath with continuous stirring.

e In a separate beaker, prepare a solution of sodium nitrite (0.01 mol, 0.7 g) in cold distilled
water (5 mL).

e Slowly add the sodium nitrite solution dropwise to the cooled 2-Amino-5-nitrophenol
suspension. Maintain the temperature between 0-5 °C throughout the addition.

o After the complete addition of the sodium nitrite solution, continue stirring the mixture for an
additional 20-30 minutes at 0-5 °C.

e The resulting clear solution of the diazonium salt should be used immediately in the next
step.
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Part B: Azo Coupling with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
Materials:

Diazonium salt solution from Part A

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Sodium Hydroxide (NaOH)

Distilled Water

e ICce

Procedure:

In a 500 mL beaker, dissolve 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one (0.01 mol, 1.74 g) in a
10% sodium hydroxide solution (30 mL).

e Cool this solution to 0-5 °C in an ice bath.

» With vigorous stirring, slowly add the freshly prepared cold diazonium salt solution from Part
A to the cooled coupling component solution.

o A brightly colored precipitate of C.I. Solvent Red 8 should form immediately.

o Continue to stir the reaction mixture in the ice bath for 1-2 hours to ensure the completion of
the coupling reaction.

« Filter the crude product using vacuum filtration, wash it thoroughly with cold water, and dry it
in an oven at 60-70 °C.

Protocol 2: Synthesis of a Nimesulide Derivative
Intermediate

This protocol outlines the initial step in the synthesis of a nimesulide derivative, demonstrating
the utility of 2-Amino-5-nitrophenol in medicinal chemistry.[5]
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Materials:

2-Amino-5-nitrophenol

2,5-Dimethoxybenzyl chloride

Potassium Carbonate (K2CO3)

Dimethylformamide (DMF)

Procedure:

e In a round-bottom flask, combine 2-Amino-5-nitrophenol (1 mmol, 0.154 g), 2,5-

dimethoxybenzyl chloride (1 mmol, 0.186 g), and potassium carbonate (1 mmol, 0.138 g).

e Add a suitable amount of dimethylformamide (DMF) to dissolve the reactants.

« Stir the reaction mixture at room temperature overnight.

e The resulting product, an intermediate for a nimesulide derivative, can be further purified and

used in subsequent reaction steps.

Data Presentation

Table 1: Physical and Chemical Properties of 2-Amino-5-nitrophenol

Property Value

CAS Number 121-88-0

Molecular Formula CeHsN20s3

Molecular Weight 154.12 g/mol

Appearance Brown to rust crystalline powder

Melting Point 198-202 °C (decomposes)

Solubility Slightly soluble in water; soluble in ethanol,

acetone, and benzene
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Table 2: Properties of C.I. Solvent Red 8

Property Value

C.I. Number 12715

Molecular Formula C16H13N504

Molecular Weight 339.31 g/mol

Color Brilliant blue-light red

Solubility Soluble in ethanol, slightly soluble in ethyl
acetate

Heat Resistance >180 °C
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Caption: General workflow of diazotization and azo coupling reactions.
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Caption: Synthesis pathway for C.I. Solvent Red 8.
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Caption: Workflow for the synthesis of a nimesulide derivative intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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